4-Methoxy-2-(((3R,6S)-6-methylpiperidin-3-yl)oxy)pyridine dihydrochloride

• IUPAC Name: 4-methoxy-2-[(3R,6S)-6-methylpiperidin-3-yl]oxypyridine;dihydrochloride
• InChI: InChI=1S/C12H18N2O2.2ClH/c1-9-3-4-11(8-14-9)16-12-7-10(15-2)5-6-13-12;;/h5-7,9,11,14H,3-4,8H2,1-2H3;2*1H/t9-,11+;;/m0../s1
• InChI Key: GZHCQHBUZNBNOG-NAUXGDFUSA-N
• Canonical SMILES: CC1CCC(CN1)OC2=NC=CC(=C2)OC.Cl.Cl
• Isomeric SMILES: C[C@H]1CC[C@H](CN1)OC2=NC=CC(=C2)OC.Cl.Cl
• Molecular Formula: C12H20Cl2N2O2
• Molecular Weight: 295.20 g/mol

Description

4-Methoxy-2-(((3R,6S)-6-methylpiperidin-3-yl)oxy)pyridine dihydrochloride, also known as MPDPH, is a novel compound that has gained attention in scientific research due to its potential therapeutic applications. It is a pyridine derivative that has been synthesized through a complex chemical process.

Scientific Research Applications

Pharmacokinetics and Metabolism Studies

Compounds with complex structures similar to "4-Methoxy-2-(((3R,6S)-6-methylpiperidin-3-yl)oxy)pyridine dihydrochloride" are often subjects of pharmacokinetic and metabolism studies to understand their behavior in biological systems. For instance, studies on pyronaridine, a different compound but with a focus on pharmacokinetics, reveal how such compounds are absorbed, distributed, metabolized, and excreted in the body (Feng et al., 1987). These studies are crucial for developing drugs as they provide insights into efficacy and safety profiles.

Analytical Characterization and Toxicology

Analytical characterization, including the identification of new psychoactive substances (NPS) through methods like NMR spectroscopy, GC-MS, and UPLC-MS/MS, highlights the application of complex chemical analysis in forensic science and toxicology (Ameline et al., 2019). These methods are essential for identifying unknown compounds in toxicological cases, contributing to public health and safety by understanding the potential toxic effects of new substances.

Environmental Exposure Studies

Investigating environmental exposure to chemicals, such as organophosphorus and pyrethroid pesticides, involves examining their presence in human biological samples to assess public health risks (Babina et al., 2012). Similar studies could be relevant for "4-Methoxy-2-(((3R,6S)-6-methylpiperidin-3-yl)oxy)pyridine dihydrochloride" to understand its environmental impact and potential exposure risks.

Neurological Research

Research into neurological effects, such as the study of parkinsonism induced by specific chemical exposures, provides insights into how certain compounds can affect the nervous system, leading to conditions like Parkinson's disease (Burns et al., 1985). Such research is vital for developing treatments for neurological disorders and understanding the pathophysiology of these conditions.